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Abstract

Suksdorfin, a naturally occurring pyranocoumarin, has garnered significant attention within the
scientific community for its potent anti-HIV activity. Isolated from the fruit of Lomatium
suksdorfii, this compound represents a promising lead in the development of novel antiviral
therapeutics. This technical guide provides a comprehensive overview of the structure
elucidation, characterization, and known biological activities of Suksdorfin, with a focus on
presenting quantitative data and detailed experimental context.

Chemical Structure and Physicochemical Properties

Suksdorfin is classified as a dihydroseselin type angular pyranocoumarin. Its chemical
structure was determined through spectroscopic methods and is presented below.

Chemical Structure: [(9R,10R)-9-acetyloxy-8,8-dimethyl-2-0x0-9,10-dihydropyrano[2,3-
flchromen-10-yl] 3-methylbutanoate

A summary of its key physicochemical properties is provided in Table 1.
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Property Value Source

Molecular Formula C21H2407 PubChem
Molecular Weight 388.4 g/mol PubChem
CAS Number 53023-17-9 PubChem

Not explicitly reported, likely a
Appearance ] Inferred
solid at room temperature.

Soluble in organic solvents Inferred from isolation

Solubility
such as methanol. protocols

Structure Elucidation: Methodological Overview

The definitive structure of Suksdorfin was elucidated following its isolation from Lomatium
suksdorfii. While the specific raw data from the original 1994 study in Bioorganic & Medicinal
Chemistry is not publicly available, the methodologies employed are standard for natural
product chemistry. A generalized workflow for such a structure elucidation is presented below.

Isolation and Purification

The isolation of Suksdorfin is achieved through a bioactivity-guided fractionation of the
methanolic extract of Lomatium suksdorfii fruits. A typical isolation protocol would involve the

following steps:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1681180?utm_src=pdf-body
https://www.benchchem.com/product/b1681180?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Bioactivity-Guided Fractionation

. . Bioactive Fraction
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Extract (e.g., Hexane, Ethyl Acetate) (Silica Gel) HPLC Purification
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Start: H9 cells

'

Seed H9 cells Prepare serial dilutions
in 96-well plate of Suksdorfin

'

Infect cells with HIV-1
and add Suksdorfin

'

Incubate for 5-7 days

'y

Collect supernatant Remaining cells
Perform p24 ELISA Perform MTT assay

't

Data Analysis:
Calculate EC50 and CC50

'

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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